Cas no 946255-71-6 (N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3,5-bis(trifluoromethyl)benzamide)

• Product Name: N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3,5-bis(trifluoromethyl)benzamide
• CAS No: 946255-71-6
• MF: C₁₇H₁₀F₇N₅O
• MW: 433.283027172089
• CID: 6472344
• Update Time: 2025-10-29

N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3,5-bis(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3,5-bis(trifluoromethyl)benzamide
• N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]-3,5-bis(trifluoromethyl)benzamide

• Inchi： 1S/C17H10F7N5O/c18-12-1-3-13(4-2-12)29-14(26-27-28-29)8-25-15(30)9-5-10(16(19,20)21)7-11(6-9)17(22,23)24/h1-7H,8H2,(H,25,30)
• InChI Key： FPDJNSWTGBOAQV-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(F)C=C2)N=NN=1)(=O)C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1

Additional information on N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3,5-bis(trifluoromethyl)benzamide

Recent Advances in the Study of N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3,5-bis(trifluoromethyl)benzamide (CAS: 946255-71-6)

The compound N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3,5-bis(trifluoromethyl)benzamide (CAS: 946255-71-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent modulator of specific biological targets, particularly in the context of neurological disorders and cancer. The presence of the trifluoromethyl groups and the tetrazole moiety in its structure is believed to contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the interaction of this compound with its target proteins, revealing key structural determinants for its activity.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the growth of certain cancer cell lines by targeting a specific signaling pathway. Additionally, its pharmacokinetic properties, such as metabolic stability and bioavailability, have been optimized through structural modifications, making it a viable candidate for further development.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as potential off-target effects and the need for improved formulation strategies are currently under investigation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles and accelerate the development of this compound into a therapeutic agent.

In conclusion, the ongoing research on N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3,5-bis(trifluoromethyl)benzamide (CAS: 946255-71-6) underscores its potential as a novel therapeutic agent. Future studies are expected to further explore its mechanism of action and expand its applications to other disease areas, paving the way for its eventual clinical use.